Cas no 75548-99-1 (1,3-diazepane-2,4-dione)

1,3-diazepane-2,4-dione structure
Product name:1,3-diazepane-2,4-dione
1,3-diazepane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-diazepane-2,4-dione
- [1,3]Diazepan-2,4-dione
- 2,4-Dioxohexahydro-1,3-diazepin
- AC1L7CGF
- CTK2H9722
- NSC332879
- Perhydro-1,3-diazepine-2,4-dione
- SureCN3077723
- tetrahydro-2H-1,3-diazepine-2,4(3H)-dione
- AKOS006359448
- SCHEMBL3077723
- 75548-99-1
- 1,3-Diazepane-2,4-dione #
- DTXSID40318595
- GOFALJDPGWIYKL-UHFFFAOYSA-N
- NSC-332879
-
- Inchi: InChI=1S/C5H8N2O2/c8-4-2-1-3-6-5(9)7-4/h1-3H2,(H2,6,7,8,9)
- InChI Key: GOFALJDPGWIYKL-UHFFFAOYSA-N
- SMILES: C1CC(=O)NC(=O)NC1
Computed Properties
- Exact Mass: 128.05864
- Monoisotopic Mass: 128.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- Density: 1.172
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 58.2
- LogP: 0.26360
1,3-diazepane-2,4-dione Related Literature
-
Timothée Constantin,Fabio Juliá,Nadeem S. Sheikh,Daniele Leonori Chem. Sci., 2020,11, 12822-12828
-
Luca Sorelli,Filippo Fabbri,Jessy Frech-Baronet,Anh-Duc Vu,Mario Fafard,Thierry Gacoin,Khalid Lahlil,Lucio Martinelli,Yves Lassailly,Jacques Peretti J. Mater. Chem. C, 2015,3, 11055-11065
-
Zhongxu Wang,Jingxiang Zhao,Jingyang Wang,Carlos R. Cabrera,Zhongfang Chen J. Mater. Chem. A, 2018,6, 7547-7556
-
Zhaomin Hao,Shishuai Yang,Jingyang Niu,Zhiqiang Fang,Liangliang Liu,Qingsong Dong,Shuyan Song,Yong Zhao Chem. Sci., 2018,9, 5640-5645
75548-99-1 (1,3-diazepane-2,4-dione) Related Products
- 1379380-45-6(2-amino-3-(6-chloropyridin-3-yl)propan-1-ol)
- 178242-75-6(1-(2-aminoethyl)-N,N-dimethylcyclopentan-1-amine)
- 940884-86-6(7-Bromo-2-isopropyl-1H-indene)
- 1551315-91-3(1-(3-phenoxyphenyl)ethane-1,2-diol)
- 2227819-23-8((2R)-1-{imidazo1,2-apyrazin-3-yl}propan-2-ol)
- 1360963-26-3(1H-Benzimidazole-5-carbonitrile, 6-chloro-)
- 1806929-23-6(5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride)
- 2228845-96-1(3-amino-3-(2-tert-butylphenyl)cyclobutan-1-ol)
- 1799838-87-1(tert-Butyl 5-nitro-2-oxoindoline-1-carboxylate)
- 2138516-58-0(2-({[3-(Dimethylamino)-2,2-dimethylpropyl](methyl)carbamoyl}methoxy)acetic acid)
Recommended suppliers
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent
